3-Hydroxytridecanoic acid

• CAS: 32602-69-0
• Synonyms: 3-Hydroxytridecanoic Acid; β-Hydroxytridecanoic Acid
• Molecular Formula: C13H26O3
• Molecular Weight: 230.34 g/mol
• SMILES: CCCCCCCCCCC(CC(=O)O)O
• InChI: InChI=1S/C13H26O3/c1-2-3-4-5-6-7-8-9-10-12(14)11-13(15)16/h12,14H,2-11H2,1H3,(H,15,16)
• InChIKey: CWSNHZHHWHLJIM-UHFFFAOYSA-N
• Appearance: Unit:25 mgSolvent:nonePurity:98+%Physical solid

Critical standard for endotoxin analysis (GC-MS/LC-MS/MS) with unique C13 β-OH chain. Essential for Veillonella lipid A studies (up to 50% LPS content) & surfactin isoform differentiation. Not substitutable with other 3-OH FAs. Sourced as high-purity ≥98% for accurate calibration. Secure bulk stock now.

3-Hydroxytridecanoic Acid (CAS 32602-69-0): A C13 Saturated 3-Hydroxy Fatty Acid for Microbial Endotoxin Research and Biomarker Detection

3-Hydroxytridecanoic acid (CAS 32602-69-0) is a long-chain saturated fatty acid (C13:0 3-OH) characterized by a hydroxyl group at the third carbon [1]. It is naturally found as a constituent of bacterial lipopolysaccharides (LPS) and is primarily utilized as an analytical standard and internal reference for detecting microbial markers in complex samples .

• [1] PubChem. (2026). 3-Hydroxytridecanoic acid (CID 5312749). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5312749 View Source

Why Generic 3-Hydroxy Fatty Acids Cannot Replace 3-Hydroxytridecanoic Acid in Endotoxin and Microbial Source Tracking Studies

In-class 3-hydroxy fatty acids are not functionally interchangeable due to chain-length-dependent specificity in biological source tracking. Quantitative evidence establishes that while 3-OH fatty acids of 10-14 carbon chain lengths (including C13) serve as specific endotoxin markers for Gram-negative bacteria, longer-chain 3-OH fatty acids (C16 and above) serve as markers for Actinobacteria, a distinct bacterial phylum [1]. This functional divergence means substituting 3-hydroxytridecanoic acid with a C16 or longer analog would introduce a confounding Actinobacteria signal, fundamentally altering the experimental conclusion and rendering the data uninterpretable for the intended Gram-negative LPS quantification.

• [1] Sebastian, A., Szponar, B., & Larsson, L. (2005). Characterization of the microbial community in indoor environments by chemical marker analysis: an update and critical evaluation. Indoor Air, 15(Suppl 9), 20-26. https://doi.org/10.1111/j.1600-0668.2005.00341.x View Source

3-Hydroxytridecanoic Acid: Quantified Evidence for Differentiated Utility in Biomarker Detection and Analytical Standardization

Class-Level Functional Specificity: Carbon Chain Length Dictates Bacterial Biomarker Fidelity

3-Hydroxytridecanoic acid (C13:0 3-OH) resides within the C10-C14 chain length class of 3-hydroxy fatty acids, which have been established as specific markers for Gram-negative bacterial endotoxin. This class is functionally distinct from longer-chain (C16+) 3-hydroxy fatty acids, which serve as markers for Actinobacteria [1]. This chain-length threshold (C14 vs. C16) provides a clear, evidence-based selection criterion for researchers targeting Gram-negative bacterial LPS quantification, preventing the co-detection of irrelevant Actinobacteria biomass that would occur with longer-chain analogs.

Evidence Dimension	Microbial biomarker specificity based on carbon chain length
Target Compound Data	13-carbon (C13) chain length, member of the C10-C14 class
Comparator Or Baseline	3-OH fatty acids with ≥16 carbons (e.g., C16:0 3-OH)
Quantified Difference	C10-C14 class serves as Gram-negative endotoxin marker; ≥C16 class serves as Actinobacteria marker
Conditions	Review and critical evaluation of chemical marker analysis for indoor microbial communities [1]

Why This Matters

This chain-length threshold is critical for experimental design in microbial ecology and environmental monitoring, ensuring that the detected 3-OH fatty acid signal accurately reflects the target Gram-negative bacterial population rather than confounding Actinobacteria biomass.

• [1] Sebastian, A., Szponar, B., & Larsson, L. (2005). Characterization of the microbial community in indoor environments by chemical marker analysis: an update and critical evaluation. Indoor Air, 15(Suppl 9), 20-26. https://doi.org/10.1111/j.1600-0668.2005.00341.x View Source

Purity and Stability: Supplier-Specified Benchmarks for Analytical Reliability

As a commercially available analytical standard, 3-hydroxytridecanoic acid is supplied with a documented purity of ≥95% and a shelf stability of ≥4 years when stored at -20°C . This contrasts with generic, non-certified 3-hydroxy fatty acid preparations where purity and long-term stability are not quantitatively assured. For quantitative LC-MS/MS or GC-MS methods requiring precise internal standard calibration, this supplier-verified purity and stability profile directly reduces the risk of quantitative drift and batch-to-batch variability that can compromise long-term environmental monitoring or clinical biomarker studies.

Evidence Dimension	Purity and stability as a certified analytical standard
Target Compound Data	Purity ≥95%; Stability ≥4 years at -20°C
Comparator Or Baseline	Generic, non-certified 3-hydroxy fatty acid preparations
Quantified Difference	Guaranteed ≥95% purity vs. unspecified purity; documented ≥4-year stability vs. unknown shelf life
Conditions	Cayman Chemical technical datasheet for Item No. 22689

Why This Matters

For longitudinal studies or multi-site trials, using a certified standard with documented stability mitigates the risk of data inconsistency arising from compound degradation, which is a common procurement concern for long-term research projects.

Quantitative Internal Standard Utility: Stable Isotope Labeled Analog Enables Absolute Quantification in Complex Matrices

The availability of a 13C-labeled 3-hydroxytridecanoic acid analog facilitates its use as a quantitative internal standard for absolute quantification of 3-hydroxy fatty acids in complex biological and environmental samples [1]. This is in contrast to unlabeled standards, which cannot correct for matrix effects and ionization efficiency variations in LC-MS/MS workflows. The use of a stable isotope-labeled internal standard is essential for achieving the accuracy and precision required for regulatory or clinical biomarker validation, a level of analytical rigor not attainable with unlabeled or structurally dissimilar internal standards.

Evidence Dimension	Quantitative accuracy in LC-MS/MS via internal standardization
Target Compound Data	13C-labeled 3-hydroxytridecanoic acid available as internal standard
Comparator Or Baseline	Unlabeled 3-hydroxytridecanoic acid or structurally unrelated internal standards
Quantified Difference	Enables matrix-effect correction and absolute quantification vs. relative quantitation or uncorrected data
Conditions	Reported use in microbial marker analysis [1]

Why This Matters

For researchers developing validated quantitative assays for endotoxin or bacterial load in clinical, environmental, or food safety samples, the procurement of a matched isotopically labeled internal standard is a non-negotiable requirement for robust, publication-ready data.

• [1] Sebastian, A., Szponar, B., & Larsson, L. (2005). Characterization of the microbial community in indoor environments by chemical marker analysis: an update and critical evaluation. Indoor Air, 15(Suppl 9), 20-26. https://doi.org/10.1111/j.1600-0668.2005.00341.x View Source

Gut Microbiota Metabolite Modulation: Evidence for In Vivo Relevance in Preclinical Colitis Models

In a preclinical mouse model of colitis, treatment with capilliposide-A (CPS-A) significantly promoted the production of 3-hydroxytridecanoic acid in the intestinal microbiota of mice with colitis [1]. While this evidence does not directly compare 3-hydroxytridecanoic acid to other 3-hydroxy fatty acids, it establishes this specific compound as a responsive metabolite in a disease-relevant in vivo system. This is a key differentiator from other 3-hydroxy fatty acids (e.g., C12 or C14) whose in vivo modulation in colitis models has not been similarly documented, thereby positioning 3-hydroxytridecanoic acid as a metabolite of interest for gut microbiome-focused research.

Evidence Dimension	In vivo metabolite modulation in a disease model
Target Compound Data	Significantly promoted by CPS-A in colitic mice
Comparator Or Baseline	Other 3-hydroxy fatty acids (e.g., C12, C14) lacking documented in vivo modulation in colitis models
Quantified Difference	Documented in vivo change vs. no equivalent published evidence for close analogs in this specific model
Conditions	LC-MS metabolomics analysis of gut microbiota from DSS-induced colitis mice treated with CPS-A [1]

Why This Matters

For researchers investigating host-microbiome interactions in inflammatory bowel disease, this evidence justifies the inclusion of 3-hydroxytridecanoic acid as a targeted metabolite in their analytical panels over uncharacterized analogs.

• [1] Zhao, H., Hu, X., Guan, S., Cai, J., Li, X., Fang, J., ... & Zhang, X. (2024). In-depth LC-MS and in-vitro studies of a triterpenoid saponin capilliposide-A metabolism modulation in gut microbiota of mice. Frontiers in Pharmacology, 15, 1361643. https://doi.org/10.3389/fphar.2024.1361643 View Source

Lipopolysaccharide Composition in Veillonella parvula: Defined Biological Occurrence

3-Hydroxytridecanoic acid is identified as a major fatty acid constituent of the lipopolysaccharide (LPS) isolated from Veillonella parvula ATN, comprising a significant portion of the LPS complex along with tridecanoic acid and 3-hydroxypentadecanoic acid [1]. This defined natural occurrence in a specific Gram-negative bacterial species provides a direct biological context for its use as a targeted biomarker. This contrasts with other 3-hydroxy fatty acids that may be absent or present only in trace amounts in this species, reinforcing that 3-hydroxytridecanoic acid is not a generic lipid but a species-specific structural component.

Evidence Dimension	Presence as a major LPS fatty acid in a specific bacterial species
Target Compound Data	Major fatty acid in V. parvula ATN LPS
Comparator Or Baseline	Other 3-hydroxy fatty acids absent or trace in V. parvula
Quantified Difference	Identified as a major component vs. undetected or minor for other 3-OH FAs in this species
Conditions	Characterization of LPS from Veillonella parvula ATN [1]

Why This Matters

For microbiologists studying Veillonella species or developing species-specific detection assays, 3-hydroxytridecanoic acid offers a validated, species-associated target that is not shared by all 3-hydroxy fatty acid standards.

• [1] Tortorello, M. L., & Delwiche, E. A. (1983). Characterization of the lipopolysaccharide of Veillonella parvula ATN and growth conditions affecting its yield. Applied and Environmental Microbiology, 46(4), 932-937. View Source

Physical Solubility Profile: Defined Formulation Parameters for In Vitro Assays

The compound's solubility has been quantitatively defined in several common laboratory solvents: 20 mg/mL in DMF, 20 mg/mL in DMSO, 0.33 mg/mL in DMSO:PBS (pH 7.2, 1:2), and 2.5 mg/mL in ethanol . This specific solubility profile is essential for planning in vitro assays and formulating stock solutions. In contrast, generic or non-certified 3-hydroxy fatty acids may exhibit variable solubility due to impurities or degradation, leading to precipitation, inconsistent dosing, or assay failure.

Evidence Dimension	Solubility in common laboratory solvents
Target Compound Data	DMF: 20 mg/mL; DMSO: 20 mg/mL; DMSO:PBS (1:2): 0.33 mg/mL; Ethanol: 2.5 mg/mL
Comparator Or Baseline	Generic 3-hydroxy fatty acids with undefined solubility parameters
Quantified Difference	Predefined, batch-consistent solubility limits vs. unknown or variable solubility
Conditions	Cayman Chemical technical datasheet for Item No. 22689

Why This Matters

This data enables researchers to select the appropriate solvent for their specific assay conditions, avoiding common pitfalls such as DMSO precipitation in aqueous buffers and ensuring reproducible biological activity assessments.

Optimized Application Scenarios for 3-Hydroxytridecanoic Acid in Microbial Biomarker Discovery and Analytical Standardization

Quantification of Gram-Negative Bacterial Endotoxin in Environmental Aerosols Using LC-MS/MS with Isotopically Labeled Internal Standard

Researchers aiming to accurately quantify Gram-negative bacterial endotoxin in atmospheric aerosols or indoor dust can utilize 13C-labeled 3-hydroxytridecanoic acid as an internal standard. As established, C10-C14 3-OH fatty acids are specific endotoxin markers [1], and the use of a matched isotopically labeled analog enables precise correction for matrix effects in complex environmental samples [1], ensuring absolute quantification rather than relative abundance estimates.

Investigating Gut Microbiome-Host Interactions in Inflammatory Bowel Disease Models

For preclinical studies exploring the modulation of the gut metabolome in colitis models, 3-hydroxytridecanoic acid is a documented responsive metabolite [1]. Including this compound in targeted or untargeted metabolomics panels allows researchers to track its abundance as a potential biomarker of microbial activity or therapeutic response, leveraging its established in vivo relevance [1] over uncharacterized 3-OH fatty acid analogs.

Species-Specific Detection and Characterization of Veillonella parvula in Clinical or Environmental Isolates

Given that 3-hydroxytridecanoic acid is a major LPS fatty acid in Veillonella parvula ATN [1], researchers can employ it as a chemical marker for the detection and semi-quantification of this specific species in mixed microbial communities. This application leverages its defined species association, providing a level of specificity not achievable with more broadly distributed 3-hydroxy fatty acids.

Development and Validation of Quantitative Bioanalytical Assays for Microbial Markers

Analytical chemists developing validated LC-MS/MS or GC-MS methods for 3-hydroxy fatty acid biomarkers can rely on 3-hydroxytridecanoic acid as a certified analytical standard. Its documented purity (≥95%) and long-term stability (≥4 years at -20°C) [1] are critical for establishing calibration curves, assessing method accuracy and precision, and ensuring data reproducibility across different batches and laboratories, thereby meeting the rigorous demands of method validation protocols.

• [1] Sebastian, A., Szponar, B., & Larsson, L. (2005). Characterization of the microbial community in indoor environments by chemical marker analysis: an update and critical evaluation. Indoor Air, 15(Suppl 9), 20-26. https://doi.org/10.1111/j.1600-0668.2005.00341.x View Source
• [2] Zhao, H., Hu, X., Guan, S., Cai, J., Li, X., Fang, J., ... & Zhang, X. (2024). In-depth LC-MS and in-vitro studies of a triterpenoid saponin capilliposide-A metabolism modulation in gut microbiota of mice. Frontiers in Pharmacology, 15, 1361643. https://doi.org/10.3389/fphar.2024.1361643 View Source
• [3] Tortorello, M. L., & Delwiche, E. A. (1983). Characterization of the lipopolysaccharide of Veillonella parvula ATN and growth conditions affecting its yield. Applied and Environmental Microbiology, 46(4), 932-937. View Source